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CAS No.: 1205-30-7

Cat. No.: S591199

Get Quote

Basic Compound Information

Chemical Name: 4-Chloro-3-sulfamoylbenzoic Acid [1] [2] CAS Number: 1205-30-7 [1] [2] [3]

Molecular Formula: C7H6ClNO4S [1] [2] [3] Molecular Weight: 235.64 g/mol (values of 234.63 and 236

g/mol are also reported) [1] [2] [3] Appearance: White to almost white crystalline powder [1] [2] [3]

Melting Point: 256-258 °C [2]

The following table summarizes the available information on its solubility:

Solvent
Category

Solvent Name Solubility Supporting Evidence / Notes

Polar
Solvents

Water Soluble [3] Described as soluble in water [3].

Methanol Soluble [1] Information from a supplier's description [1].

Non-Polar
Solvents

Information Not
Available

Less
Soluble [1]

Described as being "less soluble in non-polar
solvents," though specific solvents are not named

[1].
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Frequently Asked Questions & Troubleshooting

Here are some common issues and guidance based on the compound's properties.

Q1: The compound won't dissolve in my organic reaction solvent. What should I do? This is a common

challenge. Given its structure, which contains both a carboxylic acid and a sulfonamide group, this

compound is highly polar.

Strategy 1: Use Polar Solvents: Start with strongly polar organic solvents. While specific data is
scarce, methanol is confirmed to be a viable option [1]. Other alcohols (like ethanol) or dipolar aprotic

solvents (such as Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)) are commonly used for
similar compounds and are worth testing.

Strategy 2: Form a Soluble Salt: The carboxylic acid group can be deprotonated with a base (e.g.,
sodium or potassium hydroxide) to form a salt. These ionic salts are typically much more soluble in

aqueous solutions and certain polar solvents than the parent acid.

Q2: Are there any stability concerns I should be aware of during experiments?

Storage: The compound should be stored at room temperature [3].

Functional Groups: The presence of the carboxylic acid, sulfonamide, and chloro group makes it a
versatile building block for synthesis, such as forming hydrazides or undergoing amidation [4] [1]. Be

mindful that these groups can react under appropriate conditions.

Q3: What is the purity of commercially available material? This compound is available from various

chemical suppliers with purities typically ranging from 95% to 98% and higher [1] [2] [3]. Always check the

Certificate of Analysis (COA) provided with your specific batch.

Experimental Workflow for Solubility Screening

Due to the lack of comprehensive published data, you may need to empirically determine the solubility in

your desired solvents. The diagram below outlines a logical workflow for this process.
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Start Solubility Screening

1. Test in Polar Protic Solvents
(e.g., Methanol, Ethanol, Water)

2. If insoluble, proceed to
Polar Aprotic Solvents

(e.g., DMF, DMSO)

 Failed

Soluble

 Success

Alternative Strategies:
- Use of co-solvents

- Gentle heating
- Sonication

 Consider

3. If solubility is still insufficient,
consider Salt Formation

 Failed

Soluble

 Success

 Consider

Improved Solubility
in Aqueous/Polar Media

Click to download full resolution via product page

Important Safety Notes

Handling: This compound is a chemical for professional use in research laboratories and industrial
settings only. It is not for medical or consumer use [5].

Hazards: The safety data indicates it may cause eye irritation, skin irritation, and respiratory irritation
[2].

Personal Protective Equipment (PPE): When handling the powder, appropriate PPE such as
gloves, eyeshields, and an N95-type dust mask is recommended [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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